Methyl 5-(methylsulfonyl)furan-2-carboxylate

• IUPAC Name: methyl 5-methylsulfonylfuran-2-carboxylate
• InChI: InChI=1S/C7H8O5S/c1-11-7(8)5-3-4-6(12-5)13(2,9)10/h3-4H,1-2H3
• InChI Key: QCYIHBHVYVAVIH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)S(=O)(=O)C
• Molecular Formula: C7H8O5S
• Molecular Weight: 204.20 g/mol

Description

“Methyl 5-(methylsulfonyl)furan-2-carboxylate” is a chemical compound with the molecular formula C7H8O5S. It is a derivative of furan, a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen.

Molecular Structure Analysis

The molecular structure of “Methyl 5-(methylsulfonyl)furan-2-carboxylate” is characterized by a furan ring which is a five-membered aromatic ring with four carbon atoms and one oxygen. The exact structure would require more specific information or experimental data.

Physical And Chemical Properties Analysis

“Methyl 5-(methylsulfonyl)furan-2-carboxylate” has a molecular weight of 188.2. It has a predicted boiling point of 359.7±27.0 °C and a predicted density of 1.39±0.1 g/cm3 at 20 °C under a pressure of 760 Torr.

Scientific Research Applications

Antimycobacterial Agents

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Anti-Tuberculosis Drugs

The compound has potential applications in the development of new drugs for tuberculosis (TB). .

Inhibitors of Iron Acquisition in Mycobacteria

Methyl 5-(methylsulfonyl)furan-2-carboxylate could be used to develop inhibitors of iron acquisition in mycobacteria. .

Synthesis of Furan-Based Compounds

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Antibacterial Activity

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Cytotoxicity Against Cancer Cell Lines

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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-furan-2-carboxylic acid methyl ester (4.7 g, 23 mmol) in DMSO (25 mL) was added the sodium methanesulfinate (5.5 g, 46 mmol) followed by copper (I) iodide (4.4 g, 23 mmol). The mixture was then heated to 110° C. for 2 hours. The reaction was diluted with water (100 mL) and ethyl acetate (100 mL) and filtered through diatomaceous earth. The aqueous layer was separated and extracted with ethyl acetate (3×50 mL). The combined organic layers were washed with brine (2×50 mL), dried over sodium sulfate, filtered and concentrated to afford 5-methanesulfonyl-furan-2-carboxylic acid methyl ester.